N,N-dimethyl-3-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]aniline
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Overview
Description
N,N-dimethyl-3-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]aniline is a useful research compound. Its molecular formula is C14H17N3O2 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.132076794 g/mol and the complexity rating of the compound is 300. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescence Spectroscopy
- Study on Fluorescence Spectra of Amines : Research by Suppan and Guerry-Butty (1985) indicates that the shifts in the fluorescence spectra of aniline and its derivatives in various solvent mixtures are influenced by the molecular volumes of the amines rather than their excited-state hydrogen-bonding properties (Suppan & Guerry-Butty, 1985).
Chemical Synthesis and Conformational Studies
- Synthesis of Disulfide-Containing Aniline and Copolymerization : Cho et al. (2001) synthesized a novel disulfide-containing aniline derivative, which showed distinctive reductive and oxidative potentials, indicating potential applications in polymer chemistry (Cho, Sato, Takeoka, & Tsuchida, 2001).
Materials Science and Polymer Applications
- Electrospun Functionalized Polyaniline Copolymer : Gizdavic-Nikolaidis et al. (2010) explored nanofibrous blends of HCl-doped poly(aniline-co-3-aminobenzoic acid) with poly(lactic acid), which showed promise for applications in tissue engineering and functional wound dressings (Gizdavic-Nikolaidis, Ray, Bennett, Easteal, & Cooney, 2010).
Optical and Electronic Properties
- Charge-Transfer Chromophores for Electronic Applications : Chen et al. (2011) studied donor-substituted N,N-dimethyl-aniline derivatives and their reaction with electron-accepting molecules, revealing significant insights into intramolecular charge-transfer interactions, which could be useful in developing electronic materials (Chen, Li, Liu, Yang, & Li, 2011).
Pharmaceutical and Biological Applications
- Synthesis and Biological Evaluation of Oxadiazole Derivatives : Kavitha, Kannan, and Gnanavel (2016) synthesized a series of 1,3,4-oxadiazole derivatives with aniline substituents and evaluated their potential antidiabetic, anti-inflammatory, and anticancer activities (Kavitha, Kannan, & Gnanavel, 2016).
Novel Synthesis Techniques
- Automated Serendipity with Continuous-Flow Reactors : Amara et al. (2015) demonstrated a self-optimizing approach for the continuous reaction of aniline and other compounds in supercritical CO2, leading to the formation of methylated anilines and other derivatives, highlighting innovative synthesis techniques (Amara, Streng, Skilton, Jin, George, & Poliakoff, 2015).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N,N-dimethyl-3-[3-(oxolan-3-yl)-1,2,4-oxadiazol-5-yl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-17(2)12-5-3-4-10(8-12)14-15-13(16-19-14)11-6-7-18-9-11/h3-5,8,11H,6-7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDDVMXIHHWRUNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C2=NC(=NO2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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